Cas no 1806421-02-2 (Ethyl 2-hydroxy-4-nitropyridine-5-acetate)

• Product Name: Ethyl 2-hydroxy-4-nitropyridine-5-acetate
• CAS No: 1806421-02-2
• MF: C₉H₁₀N₂O₅
• MW: 226.186102390289
• CID: 4907533
• Update Time: 2025-05-23

Ethyl 2-hydroxy-4-nitropyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-hydroxy-4-nitropyridine-5-acetate

• Inchi： 1S/C9H10N2O5/c1-2-16-9(13)3-6-5-10-8(12)4-7(6)11(14)15/h4-5H,2-3H2,1H3,(H,10,12)
• InChI Key： HSBOAZAHPOVELS-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1=CNC(C=C1[N+](=O)[O-])=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 391
• XLogP3: -0.5
• Topological Polar Surface Area: 101

Additional information on Ethyl 2-hydroxy-4-nitropyridine-5-acetate

Ethyl 2-Hydroxy-4-Nitropyridine-5-Acetate: A Comprehensive Overview

Ethyl 2-hydroxy-4-nitropyridine-5-acetate, with the CAS number 1806421-02-2, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of pyridine derivatives, which have been extensively studied due to their diverse applications in drug design, agrochemicals, and advanced materials. The structure of Ethyl 2-hydroxy-4-nitropyridine-5-acetate features a pyridine ring substituted with hydroxyl, nitro, and acetate groups, which contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of pyridine derivatives in the development of novel pharmaceutical agents. For instance, researchers have explored the ability of Ethyl 2-hydroxy-4-nitropyridine-5-acetate to act as a precursor in the synthesis of bioactive molecules. The hydroxyl group at position 2 and the nitro group at position 4 play critical roles in modulating the compound's electronic properties, making it a versatile building block for further chemical transformations. Moreover, the acetate group at position 5 enhances the compound's solubility in organic solvents, facilitating its use in various synthetic protocols.

The synthesis of Ethyl 2-hydroxy-4-nitropyridine-5-acetate typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the nitration of a suitable pyridine derivative followed by hydroxylation and acetylation steps. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds. For example, the use of transition metal catalysts has been reported to significantly improve the yield and selectivity of these reactions.

In terms of applications, Ethyl 2-hydroxy-4-nitropyridine-5-acetate has shown promise in several areas. In pharmacology, its derivatives have been investigated for their potential as anti-inflammatory and antioxidant agents. Preclinical studies suggest that the compound's nitro group may contribute to its ability to scavenge free radicals, a property that could be exploited in developing new therapeutic agents. Additionally, its pyridine ring structure makes it a candidate for use in coordination chemistry, where it can act as a ligand for metal ions, forming complexes with potential applications in catalysis and sensing technologies.

Another emerging area of interest is the use of pyridine derivatives like Ethyl 2-hydroxy-4-nitropyridine-5-acetate in materials science. Researchers have explored their potential as precursors for the synthesis of conductive polymers and metal-organic frameworks (MOFs). The ability to functionalize the pyridine ring with various substituents allows for fine-tuning of the material's electronic and structural properties, making it suitable for applications ranging from energy storage to gas separation.

From an environmental perspective, understanding the fate and toxicity of Ethyl 2-hydroxy-4-nitropyridine-5-acetate is crucial for its safe handling and application. Recent toxicological studies have focused on assessing its potential impact on aquatic ecosystems. Results indicate that while the compound exhibits moderate toxicity towards certain aquatic organisms, its environmental persistence is relatively low due to rapid degradation under sunlight exposure.

In conclusion, Ethyl 2-hydroxy-4-nitropyridine-5-acetate (CAS No: 1806421-02-2) is a multifaceted compound with significant potential across various scientific domains. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in pharmacology, materials science, and beyond. As ongoing research continues to uncover new applications and properties of this compound, its role in advancing scientific knowledge is expected to grow further.